Cas no 363578-35-2 (3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide)

• Product Name: 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide
• CAS No: 363578-35-2
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• CID: 5821066
• PubChem ID: 2688851
• Update Time: 2025-06-09

3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44347430
• EN300-26575401
• 363578-35-2
• 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide
• AKOS000944096

• Inchi： 1S/C13H13BrN2O/c1-9(2)16-13(17)11(8-15)7-10-5-3-4-6-12(10)14/h3-7,9H,1-2H3,(H,16,17)/b11-7+
• InChI Key： ABNUATPBKYJNTQ-YRNVUSSQSA-N
• SMILES： BrC1C=CC=CC=1/C=C(\C#N)/C(NC(C)C)=O

Computed Properties

• Exact Mass: 292.02113g/mol
• Monoisotopic Mass: 292.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide

Introduction to 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide (CAS No. 363578-35-2)

The compound 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide (CAS No. 363578-35-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of a bromophenyl moiety, combined with a cyano group and an N-(propan-2-yl) substituent on the amide backbone, suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery, emphasizing the need for molecules that can modulate biological pathways through precise interactions. The bromophenyl group, in particular, is well-documented for its ability to engage in hydrophobic and π-stacking interactions, which are crucial for binding affinity and selectivity. This feature is complemented by the electron-withdrawing nature of the cyano group, which can influence the electronic properties of the molecule and enhance its binding potential to specific protein targets.

The N-(propan-2-yl) substituent introduces an additional layer of complexity, potentially allowing for conformational flexibility and improved solubility characteristics. These attributes are critical for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability. In vitro studies have begun to explore the interactions of this compound with various enzymes and receptors, revealing intriguing preliminary results that warrant further exploration.

One of the most compelling aspects of 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide is its potential in addressing unmet medical needs. The compound's scaffold is reminiscent of known pharmacophores that exhibit activity against a range of therapeutic targets, including inflammatory diseases and neurological disorders. The bromine atom's reactivity also opens avenues for derivatization, enabling the synthesis of analogues with tailored properties. Such modifications could enhance potency, reduce off-target effects, or improve pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the core framework efficiently. These techniques not only streamline the synthetic route but also allow for greater control over regioselectivity and stereoselectivity.

In terms of biological activity, initial screening assays have shown promising results in modulating key enzymes involved in metabolic pathways. The cyano group has been identified as a critical pharmacophore for inhibiting certain hydrolases, while the amide bond provides a hinge region for binding to protein targets. Further investigations are underway to elucidate the precise mechanism of action and identify potential therapeutic applications.

The compound's structural features also make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have been utilized to understand how this molecule interacts with biological targets at an atomic level. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting binding affinities and identifying key interaction hotspots. Virtual screening techniques have been employed to virtualize potential drug candidates before experimental synthesis, significantly reducing time and resources required for hit identification.

The future prospects for 3-(2-bromophenyl)-2-cyano-N-(propan-2-yl)prop-2-enamide are vast. Its unique structural features offer a rich foundation for developing novel therapeutics across multiple disease areas. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As research progresses, this compound is poised to emerge as a key player in the next generation of pharmaceutical innovations.